Cas no 1251684-18-0 (2-1-(1H-indol-3-yl)-N-methylformamido-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide)

• Product Name: 2-1-(1H-indol-3-yl)-N-methylformamido-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide
• CAS No: 1251684-18-0
• MF: C₂₁H₁₉N₅O₃
• MW: 389.407263994217
• CID: 6348235
• PubChem ID: 49669711
• Update Time: 2025-05-21

2-1-(1H-indol-3-yl)-N-methylformamido-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(1H-indol-3-yl)-N-methylformamido-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide
• VU0527952-1
• AKOS024527322
• 2-[1-(1H-indol-3-yl)-N-methylformamido]-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
• F5889-0276
• 1251684-18-0
• N-methyl-N-(2-oxo-2-(((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)amino)ethyl)-1H-indole-3-carboxamide
• N-methyl-N-[2-oxo-2-[(3-phenyl-1,2,4-oxadiazol-5-yl)methylamino]ethyl]-1H-indole-3-carboxamide

• Inchi： 1S/C21H19N5O3/c1-26(21(28)16-11-22-17-10-6-5-9-15(16)17)13-18(27)23-12-19-24-20(25-29-19)14-7-3-2-4-8-14/h2-11,22H,12-13H2,1H3,(H,23,27)
• InChI Key： RLAGWFQGQXXFLW-UHFFFAOYSA-N
• SMILES： O=C(C1=CNC2C=CC=CC1=2)N(C)CC(NCC1=NC(C2C=CC=CC=2)=NO1)=O

Computed Properties

• Exact Mass: 389.14878949g/mol
• Monoisotopic Mass: 389.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 2-1-(1H-indol-3-yl)-N-methylformamido-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide

Comprehensive Overview of 2-1-(1H-indol-3-yl)-N-methylformamido-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide (CAS No. 1251684-18-0)

The compound 2-1-(1H-indol-3-yl)-N-methylformamido-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide, identified by its CAS No. 1251684-18-0, is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of an indole moiety, a 1,2,4-oxadiazole ring, and a methylacetamide group makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small molecules like 2-1-(1H-indol-3-yl)-N-methylformamido-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide has surged, driven by advancements in high-throughput screening and computational drug design. This compound's structural features align with current trends in fragment-based drug discovery, where smaller, modular components are assembled to create potent inhibitors or activators. Its indole core, for instance, is a common pharmacophore found in many FDA-approved drugs, highlighting its relevance in modern pharmacology.

One of the most frequently searched questions related to this compound is: "What are the potential applications of CAS No. 1251684-18-0 in cancer research?" Preliminary studies suggest that derivatives of this molecule exhibit inhibitory activity against certain kinases involved in cell proliferation. While further validation is needed, these findings have sparked interest in its role as a targeted therapy candidate. Additionally, its 1,2,4-oxadiazole ring is known for its metabolic stability, making it a valuable scaffold for optimizing drug-like properties.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of 2-1-(1H-indol-3-yl)-N-methylformamido-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide. Researchers are actively investigating how modifications to its indole or oxadiazole components affect its binding affinity and selectivity. This aligns with the growing emphasis on rational drug design, where understanding molecular interactions at the atomic level is crucial for developing effective therapeutics.

The synthesis of CAS No. 1251684-18-0 involves multi-step organic reactions, often requiring protecting group strategies and catalytic coupling techniques. Its N-methylformamido and methylacetamide functionalities add complexity to its preparation, but also contribute to its diverse reactivity. This has led to discussions in forums about "optimizing the yield of 2-1-(1H-indol-3-yl)-N-methylformamido-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide synthesis", reflecting the practical challenges faced by chemists.

From a bioavailability perspective, the compound's logP and solubility profiles are critical parameters under investigation. Given the rising importance of ADME (Absorption, Distribution, Metabolism, and Excretion) studies in drug development, researchers are exploring formulations that enhance its pharmacokinetic properties. This is particularly relevant for oral administration, where intestinal permeability and first-pass metabolism can significantly impact efficacy.

In conclusion, 2-1-(1H-indol-3-yl)-N-methylformamido-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide (CAS No. 1251684-18-0) represents a fascinating case study in the intersection of medicinal chemistry and drug discovery. Its structural complexity, combined with its potential therapeutic applications, positions it as a molecule of interest for both academic and industrial research. As the scientific community continues to unravel its mechanisms and optimize its properties, this compound may pave the way for innovative treatments in areas such as oncology and neurology.